Cas no 1602788-36-2 (2-(but-2-yn-1-yl)amino-3-fluoropyridine-4-carboxylic acid)

• Product Name: 2-(but-2-yn-1-yl)amino-3-fluoropyridine-4-carboxylic acid
• CAS No: 1602788-36-2
• MF: C₁₀H₉FN₂O₂
• MW: 208.189065694809
• CID: 5690928
• PubChem ID: 105382648
• Update Time: 2025-05-20

2-(but-2-yn-1-yl)amino-3-fluoropyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1602788-36-2
• 2-[(But-2-yn-1-yl)amino]-3-fluoropyridine-4-carboxylic acid
• EN300-1449492
• 2-[(But-2-yn-1-yl)amino]-3-fluoropyridine-4-carboxylicacid
• 4-Pyridinecarboxylic acid, 2-(2-butyn-1-ylamino)-3-fluoro-
• 2-(but-2-yn-1-yl)amino-3-fluoropyridine-4-carboxylic acid

• Inchi： 1S/C10H9FN2O2/c1-2-3-5-12-9-8(11)7(10(14)15)4-6-13-9/h4,6H,5H2,1H3,(H,12,13)(H,14,15)
• InChI Key： UAMSAWXXAAIQET-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)O)C=CN=C1NCC#CC

Computed Properties

• Exact Mass: 208.06480570g/mol
• Monoisotopic Mass: 208.06480570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 62.2Ų

Experimental Properties

• Density: 1.372±0.06 g/cm3(Predicted)
• Boiling Point: 474.0±45.0 °C(Predicted)
• pka: 1.09±0.10(Predicted)

Additional information on 2-(but-2-yn-1-yl)amino-3-fluoropyridine-4-carboxylic acid

2-(But-2-yn-1-yl)amino-3-fluoropyridine-4-carboxylic Acid (CAS No. 1602788-36-2): An Emerging Compound in Medicinal Chemistry

2-(But-2-yn-1-yl)amino-3-fluoropyridine-4-carboxylic acid (CAS No. 1602788-36-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound, characterized by its but-2-yn-1-yl substituent and 3-fluoropyridine core, offers a promising scaffold for the development of new therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements related to this compound.

The chemical structure of 2-(but-2-yn-1-yl)amino-3-fluoropyridine-4-carboxylic acid is particularly noteworthy. The presence of the but-2-yn-1-yl group introduces a triple bond that can participate in various chemical reactions, such as click chemistry and polymerization. The 3-fluoropyridine ring, on the other hand, provides electronic and steric effects that can influence the compound's biological activity and pharmacokinetic properties. These features make the compound a versatile platform for drug discovery and development.

In terms of synthesis, several methods have been reported in the literature to prepare 2-(but-2-yn-1-yl)amino-3-fluoropyridine-4-carboxylic acid. One common approach involves the reaction of 3-fluoroisonicotinic acid with butynylamine in the presence of a coupling reagent such as EDCI (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide). This method yields the desired product in moderate to good yields, making it suitable for large-scale production. Another synthetic route involves the use of palladium-catalyzed cross-coupling reactions, which can provide higher yields and better selectivity under optimized conditions.

Recent research studies have highlighted the potential applications of 2-(but-2-yn-1-yl)amino-3-fluoropyridine-4-carboxylic acid in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent antiviral activity against several RNA viruses, including influenza and SARS-CoV-2. The researchers found that the butynyl substituent plays a crucial role in enhancing the antiviral efficacy by modulating the interaction with viral enzymes.

Another area of interest is the use of 2-(butynyl)amino-pyridine derivatives as inhibitors of kinases involved in cancer progression. A research group at Harvard University reported that certain analogs of 2-(butynyl)amino-pyridine carboxylic acids effectively inhibit the activity of specific kinases, such as ABL and SRC, which are implicated in various types of cancer. These findings suggest that this class of compounds could serve as lead structures for developing novel anticancer drugs.

Beyond its therapeutic applications, 2-(butynyl)amino-pyridine carboxylic acids have also been explored for their potential use in materials science. The presence of the butynyl group makes these compounds suitable for click chemistry reactions, which are widely used in the synthesis of functional polymers and nanomaterials. For example, researchers at Stanford University have developed a series of polymeric materials using 2-(butynyl)amino-pyridine carboxylic acids as building blocks, demonstrating their utility in creating materials with tunable properties for biomedical applications.

The pharmacokinetic properties of 2-(butynyl)amino-pyridine carboxylic acids have also been investigated to understand their behavior in biological systems. Studies have shown that these compounds exhibit good solubility and stability under physiological conditions, which are essential for their effective delivery to target sites. Additionally, preliminary toxicology studies indicate that these compounds have low toxicity profiles, making them safe candidates for further preclinical and clinical evaluation.

In conclusion, 2-(butynyl)amino-pyridine carboxylic acids represent an exciting class of compounds with diverse applications in medicinal chemistry and materials science. Their unique structural features and promising biological activities make them valuable scaffolds for drug discovery and development. As research continues to advance, it is likely that we will see more innovative applications of these compounds in various fields, contributing to significant advancements in human health and technology.